Cas no 59979-01-0 (Thiocillin I)
Thiocillin I structure
Product Name:Thiocillin I
CAS No:59979-01-0
MF:C48H49N13O10S6
MW:1160.37376093864
CID:1066718
PubChem ID:6446118
Update Time:2024-11-03
Thiocillin I Chemical and Physical Properties
Names and Identifiers
-
- LogP
- Thiocillin I
- FEORQDDAQBRWPT-NBBXXHIDSA-N
- G-15-II
- 59979-01-0
-
- Inchi: 1S/C48H49N13O10S6/c1-8-23(36(65)49-12-19(3)62)51-37(66)27-15-74-45(56-27)31-18-75-44(58-31)25-11-10-22-34(50-25)26-13-76-46(53-26)33(21(5)64)60-39(68)29-17-77-47(57-29)35(48(6,7)71)61-40(69)30-16-73-43(55-30)24(9-2)52-41(70)32(20(4)63)59-38(67)28-14-72-42(22)54-28/h8-11,13-21,32-33,35,62-64,71H,12H2,1-7H3,(H,49,65)(H,51,66)(H,52,70)(H,59,67)(H,60,68)(H,61,69)/b23-8+,24-9+
- InChI Key: FEORQDDAQBRWPT-NBBXXHIDSA-N
- SMILES: S1C=C2C(NC(C3=NC(C4=C(C=CC(C5=NC(C6=NC(C(N/C(=C/C)/C(NCC(C)O)=O)=O)=CS6)=CS5)=N4)C4=NC(=CS4)C(NC(C(N/C(=C/C)/C4=NC(=CS4)C(NC(C1=N2)C(C)(C)O)=O)=O)C(C)O)=O)=CS3)C(C)O)=O
Computed Properties
- Exact Mass: 1159.20496185g/mol
- Monoisotopic Mass: 1159.20496185g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 23
- Heavy Atom Count: 77
- Rotatable Bond Count: 10
- Complexity: 2230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 515
- XLogP3: 3.2
Thiocillin I Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74318-2.5mg |
Thiocillin I |
59979-01-0 | 98% | 2.5mg |
¥10325.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74318-500ug |
Thiocillin I |
59979-01-0 | 98% | 500ug |
¥3061.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-391644-500µg |
Thiocillin I, |
59979-01-0 | 500µg |
¥1880.00 | 2023-09-05 | ||
| BioAustralis | BIA-T1529-0.50 mg |
Thiocillin I |
59979-01-0 | >95%byHPLC | 0.50mg |
$256.00 | 2023-08-28 | |
| BioAustralis | BIA-T1529-2.50 mg |
Thiocillin I |
59979-01-0 | >95%byHPLC | 2.50mg |
$896.00 | 2023-08-28 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-391644-500 µg |
Thiocillin I, |
59979-01-0 | 500µg |
¥1,880.00 | 2023-07-10 | ||
| BioAustralis | BIA-T1529-0.50mg |
Thiocillin I |
59979-01-0 | >95% by HPLC | 0.50mg |
$280.00 | 2025-07-04 | |
| BioAustralis | BIA-T1529-2.50mg |
Thiocillin I |
59979-01-0 | >95% by HPLC | 2.50mg |
$980.00 | 2025-07-04 | |
| 1PlusChem | 1P00EL8C-2.5mg |
44-O-DeMethylthiocillin II |
59979-01-0 | ≥95% | 2.5mg |
$1133.00 | 2024-04-22 | |
| A2B Chem LLC | AG79900-2.5mg |
44-O-DeMethylthiocillin II |
59979-01-0 | ≥95% | 2.5mg |
$862.00 | 2024-04-19 |
Thiocillin I Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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